Cas no 221220-99-1 (3-Bromo-2,6-difluorophenol)
3-Bromo-2,6-difluorophenol is a halogenated phenolic compound featuring bromine and fluorine substituents on an aromatic ring. Its unique structure makes it a valuable intermediate in organic synthesis, particularly for constructing complex molecules in pharmaceuticals, agrochemicals, and materials science. The presence of both bromine and fluorine enhances its reactivity in cross-coupling reactions, nucleophilic substitutions, and other transformations. The compound's high purity and stability under standard conditions ensure consistent performance in research and industrial applications. Its well-defined molecular architecture also facilitates precise modifications, enabling tailored derivatization for specialized chemical processes. Suitable for use under controlled environments, it requires handling with appropriate safety measures due to its halogenated nature.
3-Bromo-2,6-difluorophenol structure
Product Name:3-Bromo-2,6-difluorophenol
CAS No:221220-99-1
MF:C6H3BrF2O
MW:208.988228082657
MDL:MFCD12910487
CID:850892
PubChem ID:18371110
Update Time:2025-06-17
3-Bromo-2,6-difluorophenol Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-2,6-difluorophenol
- 3-Hydroxy-2,4-difluoro-bromobenzene
- 221220-99-1
- AKOS015969213
- DTXCID60543963
- F15515
- DTXSID50593199
- WIA22099
- SY026563
- 3-Bromo-2,6-difluoro-phenol
- SCHEMBL4023120
- DB-366048
- BS-16009
- GYKSRTXLESCBRM-UHFFFAOYSA-N
- MFCD12910487
- 3 -Hydroxy-2,4-difluoro-bromobenzene
- CS-0106372
-
- MDL: MFCD12910487
- Inchi: 1S/C6H3BrF2O/c7-3-1-2-4(8)6(10)5(3)9/h1-2,10H
- InChI Key: GYKSRTXLESCBRM-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C(=C1F)O)F
Computed Properties
- Exact Mass: 207.93400
- Monoisotopic Mass: 207.93353g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23000
- LogP: 2.43290
3-Bromo-2,6-difluorophenol Customs Data
- HS CODE:2908199090
- Customs Data:
China Customs Code:
2908199090Overview:
HS:2908199090 Derivatives of other phenols and phenolic alcohols containing only halogen substituents and their salts VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS: 2908199090. derivatives of polyphenols or phenol-alcohols containing only halogen substituents and their salts. VAT:17.0%. tax rebate rate:9.0%. supervision conditions:None. MFN tariff:5.5%. general tariff:30.0%
3-Bromo-2,6-difluorophenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 210695-250mg |
3-Bromo-2,6-difluorophenol |
221220-99-1 | 95% | 250mg |
£95.00 | 2022-02-28 | |
| Fluorochem | 210695-1g |
3-Bromo-2,6-difluorophenol |
221220-99-1 | 95% | 1g |
£147.00 | 2022-02-28 | |
| Fluorochem | 210695-5g |
3-Bromo-2,6-difluorophenol |
221220-99-1 | 95% | 5g |
£467.00 | 2022-02-28 | |
| TRC | B691268-100mg |
3-Bromo-2,6-difluorophenol |
221220-99-1 | 100mg |
$ 81.00 | 2023-04-18 | ||
| TRC | B691268-250mg |
3-Bromo-2,6-difluorophenol |
221220-99-1 | 250mg |
$ 155.00 | 2023-04-18 | ||
| TRC | B691268-500mg |
3-Bromo-2,6-difluorophenol |
221220-99-1 | 500mg |
$ 236.00 | 2023-04-18 | ||
| TRC | B691268-1g |
3-Bromo-2,6-difluorophenol |
221220-99-1 | 1g |
$ 333.00 | 2023-04-18 | ||
| Chemenu | CM122519-1g |
3-bromo-2,6-difluorophenol |
221220-99-1 | 95+% | 1g |
$234 | 2021-06-17 | |
| Chemenu | CM122519-5g |
3-bromo-2,6-difluorophenol |
221220-99-1 | 95+% | 5g |
$673 | 2021-06-17 | |
| Apollo Scientific | PC450015-1g |
3-Bromo-2,6-difluorophenol |
221220-99-1 | 98% | 1g |
£59.00 | 2025-02-21 |
3-Bromo-2,6-difluorophenol Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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